molecular formula C10H12N8O4 B3268337 4'-c-Azidoadenosine CAS No. 478182-33-1

4'-c-Azidoadenosine

Cat. No. B3268337
CAS RN: 478182-33-1
M. Wt: 308.25 g/mol
InChI Key: BRBOLMMFGHVQNH-MLTZYSBQSA-N
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Description

4’-c-Azidoadenosine is a modified nucleoside that plays a crucial role in the functionalization of RNA and DNA through click chemistry based on azide-alkyne cycloaddition . It is often used as a starting material for the synthesis of oligonucleotides with 3’-terminal azide .


Synthesis Analysis

The synthesis of 4’-c-Azidoadenosine involves various 2’-and 3’-azido modified nucleosides. These are synthesized and immobilized on controlled pore glass (CPG) to be used as starting material for the synthesis of oligonucleotides (ONs) with 3’-terminal azide . In a model study, immobilized 3’-azidoadenosine was used as a starting block for the synthesis of a series of oligodeoxynucleotides (ODNs) of increasing length .


Molecular Structure Analysis

The molecular structure of 4’-c-Azidoadenosine is complex and involves various nucleosides decorated with azido groups at the sugar residue or nucleobase . The introduction of the azido group is essential for click reactions, into the nucleoside and ON of interest .


Chemical Reactions Analysis

Azide-modified nucleosides are important building blocks for RNA and DNA functionalization by click chemistry based on azide-alkyne cycloaddition . This chemistry is often used for the introduction of affinity tags like biotin, fluorophores, or the formation of bioconjugates .

Mechanism of Action

The mechanism of action of 4’-c-Azidoadenosine is primarily through its role in the synthesis of oligonucleotides. It is used as a starting material for the synthesis of oligonucleotides with 3’-terminal azide . The azide groups can withstand the conditions of oligonucleotide synthesis by phosphoramidite chemistry .

Future Directions

The use of 4’-c-Azidoadenosine and other azide-modified nucleosides in the synthesis of oligonucleotides is a promising area of research. Future studies may focus on the influence of the position of the azide (2’- or 3’-) on its functionality .

properties

IUPAC Name

(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-azido-2-(hydroxymethyl)oxolane-3,4-diol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12N8O4/c11-7-4-8(14-2-13-7)18(3-15-4)9-5(20)6(21)10(1-19,22-9)16-17-12/h2-3,5-6,9,19-21H,1H2,(H2,11,13,14)/t5-,6+,9-,10-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BRBOLMMFGHVQNH-MLTZYSBQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)(CO)N=[N+]=[N-])O)O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@](O3)(CO)N=[N+]=[N-])O)O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12N8O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4'-c-Azidoadenosine

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4'-c-Azidoadenosine
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4'-c-Azidoadenosine
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4'-c-Azidoadenosine
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4'-c-Azidoadenosine
Reactant of Route 5
4'-c-Azidoadenosine
Reactant of Route 6
4'-c-Azidoadenosine

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